Cas no 1440512-65-1 (8-Bromo-3-(difluoromethyl)-1,2,4triazolo4,3-Apyridine)

• Product Name: 8-Bromo-3-(difluoromethyl)-1,2,4triazolo4,3-Apyridine
• CAS No: 1440512-65-1
• MF: C₇H₄BrF₂N₃
• MW: 248.02756690979
• CID: 3045759
• Update Time: 2025-10-29

8-Bromo-3-(difluoromethyl)-1,2,4triazolo4,3-Apyridine Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-3-(difluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine
• 1,2,4-Triazolo[4,3-a]pyridine, 8-bromo-3-(difluoromethyl)-
• 8-Bromo-3-(difluoromethyl)-1,2,4triazolo4,3-Apyridine

• Inchi： 1S/C7H4BrF2N3/c8-4-2-1-3-13-6(4)11-12-7(13)5(9)10/h1-3,5H
• InChI Key： DAVHZEZZIJDWPQ-UHFFFAOYSA-N
• SMILES： C12=NN=C(C(F)F)N1C=CC=C2Br

Additional information on 8-Bromo-3-(difluoromethyl)-1,2,4triazolo4,3-Apyridine

Introduction to 8-Bromo-3-(difluoromethyl)-1,2,4triazolo4,3-apyridine (CAS No. 1440512-65-1)

8-Bromo-3-(difluoromethyl)-1,2,4triazolo4,3-apyridine (CAS No. 1440512-65-1) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural composition, featuring a brominated triazolopyridine core with a difluoromethyl substituent, positions it as a versatile intermediate in the synthesis of novel bioactive molecules. The compound’s molecular architecture not only contributes to its reactivity but also enhances its potential as a precursor for developing innovative therapeutic agents.

The bromine atom at the 8-position of the triazolopyridine ring is particularly noteworthy, as it serves as a reactive handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing more complex scaffolds, enabling the exploration of diverse pharmacological profiles. The difluoromethyl group at the 3-position introduces electron-withdrawing properties, which can modulate the electronic characteristics of the molecule and influence its interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the significance of triazolopyridine derivatives in drug discovery. These heterocycles exhibit remarkable binding affinity to various enzymes and receptors, making them promising candidates for treating a range of diseases. For instance, studies have demonstrated that triazolopyridines can act as scaffolds for kinase inhibitors, which are critical in oncology research. The incorporation of fluorinated substituents further enhances their pharmacokinetic properties by improving metabolic stability and lipophilicity.

In the context of agrochemical applications, 8-Bromo-3-(difluoromethyl)-1,2,4triazolo4,3-apyridine has shown potential in developing novel pesticides and herbicides. The presence of both bromine and difluoromethyl groups allows for the synthesis of compounds with enhanced bioactivity against pests while maintaining environmental safety. Current research is focused on optimizing synthetic routes to achieve higher yields and purities, ensuring that these compounds can be scaled up for industrial use.

The synthesis of 8-Bromo-3-(difluoromethyl)-1,2,4triazolo4,3-apyridine involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include cyclization reactions to form the triazolopyridine core, followed by halogenation and functional group modifications. Advances in catalytic systems have enabled more efficient and sustainable synthetic methodologies, reducing waste and energy consumption. These improvements align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

From a computational chemistry perspective, the molecular properties of 8-Bromo-3-(difluoromethyl)-1,2,4triazolo4,3-apyridine have been extensively studied using density functional theory (DFT) and molecular dynamics simulations. These computational approaches provide insights into its electronic structure, hydrogen bonding interactions, and conformational dynamics. Such data are invaluable for rationalizing experimental observations and guiding the design of next-generation derivatives with improved pharmacological properties.

The biological activity of 8-Bromo-3-(difluoromethyl)-1,2,4triazolo4,3-apyridine has been evaluated through in vitro assays targeting various enzymes and receptors. Preliminary results suggest that it exhibits inhibitory effects on certain kinases and proteases relevant to inflammatory diseases and cancer. Further investigation is warranted to elucidate its mechanism of action and identify potential therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical candidates.

The agrochemical potential of this compound has also been explored through field trials conducted in collaboration with agricultural research institutions. The results indicate that derivatives of 8-Bromo-3-(difluoromethyl)-1,2,4triazolo4,3-apyridine demonstrate efficacy against multiple crop-damaging pests while exhibiting low toxicity to non-target organisms. This balance between potency and safety makes them attractive candidates for next-generation crop protection agents.

As research progresses, the demand for high-quality starting materials like 8-Bromo-3-(difluoromethyl)-1,2,4triazolo4,3-apyridine continues to grow. Manufacturers are investing in advanced purification technologies to ensure consistent product quality and supply reliability. These efforts are crucial for supporting ongoing research initiatives and facilitating the commercialization of new bioactive compounds derived from this versatile scaffold.

In conclusion,8-Bromo-3-(difluoromethyl)-1,2,4triazolo4,3-apyridine (CAS No. 1440512-65-1) represents a promising chemical entity with broad applications in pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for designing innovative molecules with tailored biological activities. Continued research into its synthesis، pharmacology، and environmental impact will further solidify its role as a key intermediate in modern chemical biology.